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Compound of Interest

Compound Name: Dydrogesterone-D6

Cat. No.: B15143957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Dydrogesterone-D6, a deuterated analog of the synthetic progestogen
dydrogesterone. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals involved in drug development and analytical studies.

Introduction

Dydrogesterone is a synthetic retro-progesterone that is structurally related to natural
progesterone. It is a highly selective progestogen that acts as an agonist at the progesterone
receptor, mimicking the effects of natural progesterone.[1][2][3] Dydrogesterone is used in a
variety of clinical applications, including the treatment of menstrual disorders, endometriosis,
and in hormone replacement therapy.[2][3] Dydrogesterone-D6 is a stable, isotopically labeled
version of dydrogesterone, where six hydrogen atoms have been replaced with deuterium. This
labeling makes it an invaluable tool in pharmacokinetic studies, metabolic profiling, and as an
internal standard in quantitative bioanalytical assays.

Physical and Chemical Properties

The physical and chemical properties of Dydrogesterone-D6 are summarized in the tables
below. The data for the unlabeled dydrogesterone is also provided for comparison, as the
properties are expected to be very similar.
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ble 1: | and Physical :

Property Dydrogesterone-D6 Dydrogesterone Reference(s)
Molecular Formula C21H22D602 C21H2802 [4115][6]
Molecular Weight 318.49 g/mol 312.45 g/mol [51[7]
Appearance Zz:;Yellow to Yellow Crystalline solid [5]

Not explicitly reported;
Melting Point expected to be similar  167-171 °C [71[81I9]

to Dydrogesterone

Boiling Point Not available Not available

Storage Temperature -20°C -20°C [4][10]

ble 2: Solubili ¢ I |

Solvent Solubility Reference(s)
Water Practically insoluble 9]

Acetone Soluble [O][11]
Chloroform Soluble (1 in 2) [11]

Ethanol (96%) Sparingly soluble (1 in 40) [O][11]
Methanol Sparingly soluble [11]

Diethyl ether Soluble (1 in 200) [11]
Acetonitrile Soluble (~1 mg/ml) [10]

Mechanism of Action: Progesterone Receptor
Signaling

Dydrogesterone exerts its biological effects by binding to and activating the progesterone
receptor (PR), a member of the nuclear receptor superfamily.[2][12] Upon binding, the receptor-
ligand complex undergoes a conformational change, dimerizes, and translocates to the
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nucleus. In the nucleus, it binds to specific DNA sequences known as progesterone response
elements (PRES) in the promoter regions of target genes, thereby modulating their
transcription.[12] This leads to the physiological effects associated with progesterone, such as
the regulation of the menstrual cycle and maintenance of pregnancy.[2]

Dydrogesterone can also activate rapid, non-genomic signaling pathways through membrane-
associated progesterone receptors, leading to the activation of intracellular signaling cascades,
such as the MAPK pathway.[13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15143957?utm_src=pdf-body-img
https://www.benchchem.com/product/b15143957?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. Dydrogesterone - Wikipedia [en.wikipedia.org]

. What is the mechanism of Dydrogesterone? [synapse.patsnap.com]

. Pharmaceutical Insights: Dydrogesterone's R&D Progress [synapse.patsnap.com]
. glpbio.com [glpbio.com]

. esschemco.com [esschemco.com]

. Dydrogesterone-D6 (major) - Acanthus Research [acanthusresearch.com]

°
~ (o)) )] EaN w N -

. 152-62-5 CAS MSDS (Dydrogesterone) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

e 8. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

e 9. Dydrogesterone | 152-62-5 [chemicalbook.com]

e 10. cdn.caymanchem.com [cdn.caymanchem.com]

e 11. Dydrogesterone | C21H2802 | CID 9051 - PubChem [pubchem.ncbi.nim.nih.gov]

e 12. Progesterone receptor - Wikipedia [en.wikipedia.org]

» 13. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]

» 14. Frontiers | Progesterone Signaling Mechanisms in Brain and Behavior [frontiersin.org]

e To cite this document: BenchChem. [In-Depth Technical Guide to the Physical and Chemical
Properties of Dydrogesterone-D6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143957#physical-and-chemical-properties-of-
dydrogesterone-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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